Cas no 857685-16-6 (8-amino-2-Quinolinemethanamine)

8-amino-2-Quinolinemethanamine structure
857685-16-6 structure
Product Name:8-amino-2-Quinolinemethanamine
CAS No:857685-16-6
MF:C10H11N3
MW:173.214441537857
CID:1119251
PubChem ID:11715256
Update Time:2025-04-20

8-amino-2-Quinolinemethanamine Chemical and Physical Properties

Names and Identifiers

    • 8-amino-2-Quinolinemethanamine
    • E88161
    • 857685-16-6
    • 2-(aminomethyl)quinolin-8-amine
    • Inchi: 1S/C10H11N3/c11-6-8-5-4-7-2-1-3-9(12)10(7)13-8/h1-5H,6,11-12H2
    • InChI Key: VSESACJTLXLOMK-UHFFFAOYSA-N
    • SMILES: N1C(CN)=CC=C2C=CC=C(C=12)N

Computed Properties

  • Exact Mass: 173.095297364g/mol
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 64.9Ų

8-amino-2-Quinolinemethanamine Related Literature

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